Cas no 6172-97-0 (Phosphonic acid, octyl-, dimethyl ester)
6172-97-0 structure
Product Name:Phosphonic acid, octyl-, dimethyl ester
CAS No:6172-97-0
MF:C10H23O3P
MW:222.26158452034
CID:468197
PubChem ID:10977025
Update Time:2025-04-19
Phosphonic acid, octyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, octyl-, dimethyl ester
- 1-dimethoxyphosphoryloctane
- Dimethyl octylphosphonate
- LogP
- phosphonic acid, P-octyl-, dimethyl ester
- 6172-97-0
- MFCD30063027
- SCHEMBL588839
- dimethyloctylphosphonate
- DTXSID30450493
- octyl-phosphonic acid dimethyl ester
-
- Inchi: 1S/C10H23O3P/c1-4-5-6-7-8-9-10-14(11,12-2)13-3/h4-10H2,1-3H3
- InChI Key: AYIYGMYWHVTKNV-UHFFFAOYSA-N
- SMILES: P(CCCCCCCC)(=O)(OC)OC
Computed Properties
- Exact Mass: 222.13859
- Monoisotopic Mass: 222.13848159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Phosphonic acid, octyl-, dimethyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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